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Compound of Interest

Compound Name: Fmoc-Asn-OH

Cat. No.: B557076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety information and detailed handling protocols for

Fmoc-Asn-OH (Nα-(9-Fluorenylmethoxycarbonyl)-L-asparagine), a key reagent in solid-phase

peptide synthesis (SPPS). Adherence to these guidelines is essential for ensuring laboratory

safety and maintaining the integrity of experimental outcomes. This document also addresses

the often-used trityl-protected form, Fmoc-Asn(Trt)-OH, and outlines its advantages in peptide

synthesis.

Chemical and Physical Properties
Fmoc-Asn-OH is a white to off-white crystalline powder.[1] Understanding its physical and

chemical properties is the first step toward safe handling.
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Property Value References

Molecular Formula C₁₉H₁₈N₂O₅ [2]

Molecular Weight 354.36 g/mol [2]

CAS Number 71989-16-7 [3]

EC Number 276-252-2 [3]

Melting Point ~190 °C (decomposes)

Solubility
Slightly soluble in water.

Soluble in DMSO and DMF.
[1][3]

Storage Temperature 2-8°C [4]

Hazard Identification and Safety Precautions
While Fmoc-Asn-OH is not classified as a hazardous substance according to Regulation (EC)

No 1272/2008, it is crucial to handle all chemicals with caution.[3][5] The primary risks

associated with Fmoc-Asn-OH powder are mechanical irritation and potential hazards from

dust inhalation.

GHS Hazard Information for the related compound Fmoc-Asn(Trt)-OH:

Pictogram
Hazard Class and
Category

Hazard Statement

Hazardous to the aquatic

environment, long-term hazard

H411: Toxic to aquatic life with

long lasting effects.[6]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Fmoc-Asn-OH powder to minimize

exposure.
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PPE Specification

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection

A NIOSH-approved N95 or P1 dust mask should

be used when handling large quantities or when

dust generation is likely.[4][6]

Body Protection A laboratory coat should be worn.

Safe Handling Workflow
The following diagram outlines the standard workflow for the safe handling of Fmoc-Asn-OH
powder in a laboratory setting.
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Preparation

Handling

Storage & Disposal

Don Appropriate PPE

Prepare a Clean and Ventilated Workspace

Review Safety Data Sheet (SDS)

Weigh Powder in a Fume Hood or Vented Enclosure

Carefully Transfer Powder to Reaction Vessel Clean Up Spills Promptly

If Spill Occurs

Seal Container Tightly After Use

After Use

Dispose of Waste According to Local Regulations

Store at 2-8°C in a Dry Place

End of Lifecycle
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Resin with Free Amine

Amino Acid Coupling
(Fmoc-Asn-OH, Activator, Base)

Fmoc Deprotection
(e.g., 20% Piperidine in DMF)

Wash
(e.g., DMF)

Wash
(e.g., DMF)

Repeat Cycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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